Cas no 2680667-81-4 (1-Acetyl-2-(prop-2-en-1-yl)piperidine-2-carboxylic acid)

• Product Name: 1-Acetyl-2-(prop-2-en-1-yl)piperidine-2-carboxylic acid
• CAS No: 2680667-81-4
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 5646458
• PubChem ID: 165936952
• Update Time: 2025-08-05

1-Acetyl-2-(prop-2-en-1-yl)piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28273062
• 2680667-81-4
• 1-acetyl-2-(prop-2-en-1-yl)piperidine-2-carboxylic acid
• 1-Acetyl-2-(prop-2-en-1-yl)piperidine-2-carboxylic acid

• Inchi： 1S/C11H17NO3/c1-3-6-11(10(14)15)7-4-5-8-12(11)9(2)13/h3H,1,4-8H2,2H3,(H,14,15)
• InChI Key： KHQRSTGSEVJHNJ-UHFFFAOYSA-N
• SMILES： OC(C1(CC=C)CCCCN1C(C)=O)=O

Computed Properties

• Exact Mass: 211.12084340g/mol
• Monoisotopic Mass: 211.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 57.6Ų

Additional information on 1-Acetyl-2-(prop-2-en-1-yl)piperidine-2-carboxylic acid

Introduction to 1-Acetyl-2-(prop-2-en-1-yl)piperidine-2-carboxylic acid (CAS No. 2680667-81-4)

1-Acetyl-2-(prop-2-en-1-yl)piperidine-2-carboxylic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 2680667-81-4, this molecule represents a unique structural motif that combines a piperidine ring with acetyl and propenyl substituents, making it a promising candidate for further exploration in drug discovery and development. The piperidine scaffold is particularly noteworthy, as it is a common structural feature in many biologically active molecules, including several FDA-approved drugs that exhibit properties such as analgesic, antipsychotic, and anti-inflammatory effects.

The chemical structure of 1-Acetyl-2-(prop-2-en-1-yl)piperidine-2-carboxylic acid consists of a six-membered heterocyclic ring containing nitrogen, which is flanked by an acetyl group at the 1-position and a propenyl group at the 2-position. This arrangement introduces both electrophilic and nucleophilic centers, making the compound versatile for further functionalization. The presence of the acetyl group suggests potential reactivity through nucleophilic addition or condensation reactions, while the propenyl group offers opportunities for π-stacking interactions or further alkylation strategies.

In recent years, there has been growing interest in developing novel piperidine derivatives as pharmacological agents due to their favorable pharmacokinetic properties and well-documented biological activity. For instance, studies have shown that modifications of the piperidine ring can significantly influence binding affinity to target enzymes and receptors. The specific substitution pattern in 1-Acetyl-2-(prop-2-en-1-yl)piperidine-2-carboxylic acid may confer unique interactions with biological targets, making it an attractive scaffold for designing small-molecule drugs.

One of the most compelling aspects of this compound is its potential application in the development of central nervous system (CNS) therapeutics. Piperidine derivatives have been extensively studied for their role in modulating neurotransmitter systems, particularly those involving dopamine and serotonin. The acetyl and propenyl groups in 1-Acetyl-2-(prop-2-en-1-yl)piperidine-2-carboxylic acid could serve as points for further derivatization to enhance selectivity and potency against specific CNS targets. For example, modifications at the 3-position of the piperidine ring have been shown to improve binding to monoamine transporters, which are critical in conditions such as depression, anxiety, and neurodegenerative disorders.

Furthermore, the compound's structural features may also make it useful in the development of antiviral or antibacterial agents. The propenyl group could interact with viral proteases or bacterial enzymes through hydrophobic interactions, while the acetyl group might serve as a site for post-translational modifications that enhance drug efficacy. Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy, facilitating rapid screening of potential drug candidates.

Another area where 1-Acetyl-2-(prop-2-en-1-yl)piperidine-2-carboxylic acid shows promise is in oncology research. Piperidine-based molecules have been explored as kinase inhibitors due to their ability to mimic natural substrates and disrupt aberrant signaling pathways in cancer cells. The combination of an acetyl group and a propenyl substituent may enhance solubility and bioavailability, key factors for successful drug development. Additionally, studies suggest that such derivatives could exhibit inhibitory effects on tyrosine kinases, which are overexpressed in many solid tumors.

The synthesis of 1-Acetyl-2-(prop-2-en-1-yl)piperidine-2-carboxylic acid involves multi-step organic transformations that highlight the versatility of modern synthetic methodologies. Key steps typically include cyclization reactions to form the piperidine core, followed by selective functionalization at the 1-position with an acetyl group. The introduction of the propenyl moiety can be achieved through various electrophilic addition reactions or metal-catalyzed cross-coupling processes. Advances in green chemistry have also influenced synthetic routes toward this compound, emphasizing sustainable practices such as catalytic asymmetric synthesis and solvent-free reactions.

In conclusion, 1-Acetyl-2-(prop-2-en-1-yl)piperidine-2-carboxylic acid (CAS No. 2680667-81-4) represents a structurally intriguing molecule with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for developing novel therapeutics targeting various diseases, including CNS disorders, infectious diseases, and cancer. As computational tools continue to improve and synthetic methodologies evolve toward greater efficiency and sustainability, compounds like this one are likely to play an increasingly important role in next-generation drug discovery programs.